5-Oxa-8-azaspiro[3.5]nonan-9-one

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 5-oxa-8-azaspiro[3.5]nonan-9-one
• InChI: InChI=1S/C7H11NO2/c9-6-7(2-1-3-7)10-5-4-8-6/h1-5H2,(H,8,9)
• InChI Key: HYAMJENVHOSHCG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(=O)NCCO2

Description

5-Oxa-8-azaspiro[35]nonan-9-one is a chemical compound with the molecular formula C7H11NO2 It is a spiro compound, which means it has a unique structure where two rings are connected through a single atom

Preparation Methods

The synthesis of 5-Oxa-8-azaspiro[3.5]nonan-9-one involves several steps and specific reaction conditions. One common method involves the reaction of appropriate starting materials under controlled conditions to form the spiro structure. The exact synthetic route and reaction conditions can vary, but typically involve the use of organic solvents, catalysts, and specific temperature and pressure conditions .

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis methods to produce larger quantities. This would require optimization of reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

5-Oxa-8-azaspiro[3.5]nonan-9-one can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce corresponding ketones or carboxylic acids, while reduction reactions may yield alcohols or amines. Substitution reactions can introduce different functional groups into the molecule, leading to a variety of derivatives.

Scientific Research Applications

5-Oxa-8-azaspiro[3.5]nonan-9-one has several scientific research applications across different fields:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: Researchers study this compound for its potential biological activity.

Industry: In industrial applications, this compound could be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Oxa-8-azaspiro[3.5]nonan-9-one is not fully understood. its effects are likely due to its ability to interact with specific molecular targets and pathways. The spiro structure may allow it to bind to certain enzymes or receptors, influencing their activity and leading to various biological effects .

Comparison with Similar Compounds

5-Oxa-8-azaspiro[3.5]nonan-9-one can be compared with other spiro compounds that have similar structures but different functional groups. Some similar compounds include:

8-Oxa-5-azaspiro[3.5]nonan-6-one:

5-Oxa-9-azaspiro[3.5]nonane: Another spiro compound with a different arrangement of atoms and functional groups, which can result in different reactivity and uses.

The uniqueness of this compound lies in its specific combination of functional groups and spiro structure, which gives it distinct chemical and biological properties .